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Trial Aspect Details

Study Reference J Fam Pract. 1982 Nov;15(5):901-4 [1]

Study Design Two-center, double-blind study [1]

Patient Population 59 female patients with a history of ≥3 UTIs in the preceding year [1]

Intervention Low-dose cinoxacin [1]

Comparison Placebo [1]

| Primary Efficacy Outcome | Cinoxacin: 18/20 patients remained asymptomatic (90%) Placebo: 11/21

patients remained asymptomatic (52%) Statistical Significance: P = 0.031 [1] | | Microbiological Outcome

| Cinoxacin: 1/20 patients developed an infection (5%) Placebo: 8/21 patients developed an infection (38%)

Statistical Significance: P = 0.045 [1] | | Adverse Events | Cinoxacin: 4 patients reported reactions, 1 led to

withdrawal [1] Placebo: 5 patients reported reactions, 3 led to withdrawal [1] |

Experimental Protocol Details
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For researchers aiming to interpret or contextualize these findings, here are the methodological details of the

cited study.

Trial Design and blinding: The study was conducted as a two-center, double-blind trial, meaning
neither the patients nor the investigators knew which treatment (cinoxacin or placebo) was being

administered to minimize bias [1].
Patient Recruitment and Eligibility: Participants were adult females with a well-documented

history of frequent rUTIs, defined as at least three episodes in the year before the study [1].
Intervention and Dosage: The intervention group received low-dose cinoxacin as prophylactic

therapy. While the exact dose isn't specified in the abstract, other contemporary sources indicate a
typical prophylactic dose was 250 mg daily [2]. The control group received an identical-looking

placebo [1].
Outcome Measures: Efficacy was evaluated based on two primary endpoints [1]:

Clinical Symptomatology: Whether patients remained asymptomatic throughout the study
period.

Microbiological Confirmation: Development of a confirmed urinary tract infection, likely
defined by a positive urine culture.

Safety Monitoring: Adverse events were recorded based on spontaneous patient reports, and the
severity was noted, particularly if it led to the discontinuation of treatment [1].

Mechanism of Action

Cinoxacin is a synthetic antibacterial agent belonging to the quinolone class. Its bactericidal activity is

achieved by inhibiting bacterial DNA synthesis [2].

The diagram below illustrates this mechanism of action and the consequence of its inhibition.
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As the diagram shows:

In a normal state, the enzyme DNA gyrase (a type II topoisomerase) cleaves, unwinds, and then
reseals supercoiled bacterial DNA to facilitate replication [3].

Cinoxacin specifically targets the DNA-enzyme complex after the DNA is cleaved. By binding to
this complex, it prevents the religation step [3].

This disruption results in the stabilization of the "cleaved complex," which acts as a physical barrier to
the DNA replication machinery. The collision leads to double-stranded DNA breaks and ultimately
bacterial cell death [3].
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Context for Modern Research

While the clinical trial data demonstrates cinoxacin's efficacy, your awareness of its contemporary status is

crucial.

Historical Place and Current Status: Cinoxacin was developed as an improvement over nalidixic

acid but was soon superseded by more potent and broad-spectrum fluoroquinolones (e.g.,
ciprofloxacin, norfloxacin) with better pharmacokinetic profiles [3]. It is now widely considered

obsolete in clinical practice [4].
Relevance in the Modern Antibiotic Arsenal: The value of studying cinoxacin's trial data today lies

primarily in:
Understanding the Quinolone Class: It provides a historical benchmark for the evolution of

quinolone antibiotics [3].
Evidence for Prophylaxis: Its successful use for rUTI prophylaxis contributed to the

foundational evidence supporting this treatment strategy. A 2022 meta-analysis confirmed that
antibiotic prophylaxis, in general, significantly reduces rUTI risk compared to placebo, though it

now emphasizes evaluating the benefit-risk ratio due to antimicrobial resistance concerns [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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